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Compound of Interest

Compound Name: Isonitrosoacetone

CAS No.: 17280-41-0

Cat. No.: B3420131

Get Quote

This guide provides a comprehensive technical overview of isonitrosoacetone, a versatile

organic compound. Designed for researchers, chemists, and professionals in drug

development, this document delves into the core physicochemical properties, synthesis

protocols, spectroscopic signatures, and critical applications of this molecule, moving beyond a

simple data sheet to offer field-proven insights and the causality behind its chemical behavior.

Molecular Identity and Structure
Isonitrosoacetone, also known by its IUPAC name (1E)-1-hydroxyiminopropan-2-one, is a

simple yet functionally rich molecule.[1] It belongs to the class of oximes, containing a

hydroxylamino group (=N-OH) attached to a ketone framework.[1] This unique combination of

functional groups dictates its chemical personality, making it a subject of interest in both

synthetic chemistry and pharmacology.

Its identity is cataloged under several identifiers, with the most common being CAS Number

306-44-5.[1][2][3] However, due to tautomerism and different registration entries, it may also be

associated with other CAS numbers like 17280-41-0 and 31915-82-9.[1][4][5] Common
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synonyms include MINA (monoisonitrosoacetone), pyruvaldoxime, and 2-oxopropanal 1-

oxime.[3][5][6]

The structural foundation of isonitrosoacetone is prone to tautomerism, existing in equilibrium

between the more stable keto-oxime form and the nitroso-enol form. This equilibrium is

fundamental to understanding its reactivity.

Caption: Tautomeric equilibrium of Isonitrosoacetone.

Physicochemical Properties: A Quantitative
Overview
The physical and chemical properties of isonitrosoacetone are summarized below. These

data points are critical for designing experiments, purification procedures, and formulation

strategies.
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Property Value Source(s)

Molecular Formula C₃H₅NO₂ [2][3][6]

Molecular Weight 87.08 g/mol [1][3][4]

Appearance

Colorless to slightly yellow

solid, often as leaflets or

needles.

[3][7]

Melting Point 69 °C [2][3][6]

Boiling Point 193 °C at 760 mmHg [2][6]

Density 1.1 g/cm³ [2][6]

pKa 8.39 (at 25 °C) [3][6]

Flash Point 70.6 °C [2][6]

Vapor Pressure 0.126 mmHg at 25 °C [6]

LogP 0.03540 [2][6]

Hydrogen Bond Donor Count 1 [6]

Hydrogen Bond Acceptor

Count
3 [6]

Solubility Profile: Isonitrosoacetone exhibits diverse solubility, a key consideration for its use

as a reagent and in biological assays.

Freely Soluble: Water, Ether.[3]

Moderately Soluble: Warm Chloroform, Benzene, Carbon Tetrachloride.[3]

Practically Insoluble: Petroleum Ether.[3]

Other: Soluble in DMSO and alkalies (forming yellow solutions).[3][4]

Synthesis and Experimental Protocols
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Isonitrosoacetone is accessible through the nitrosation of acetone or its derivatives. The

choice of nitrosating agent and reaction conditions is crucial for achieving high purity and yield.

The underlying principle involves the reaction of an enol or enolate with a source of the

nitrosonium ion (NO⁺).

One established laboratory-scale method involves the use of an alkyl nitrite in the presence of

an acid catalyst.[3]

Start: Reagents
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Methyl Nitrite

Ether (Solvent)
HCl (Catalyst)

Reaction Vessel
(0-5 °C)

Aqueous Workup
(Neutralization & Extraction)

Purification
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Final Product:
Isonitrosoacetone
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Caption: General workflow for the synthesis of Isonitrosoacetone.
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Protocol: Synthesis via Methyl Nitrite
This protocol is based on classical methods and is chosen for its reliability in a standard

laboratory setting.[3]

Causality: The reaction is performed at low temperatures (0 °C) to control the exothermic

nature of the nitrosation and to minimize the formation of side products. The acid catalyst (HCl)

is essential for generating the active nitrosating species from methyl nitrite.

Methodology:

Preparation: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel,

and a thermometer, dissolve acetone in anhydrous ether.

Cooling: Cool the reaction mixture to 0 °C using an ice-salt bath.

Catalysis: Slowly introduce gaseous hydrogen chloride (HCl) or a saturated ethereal HCl

solution to catalyze the reaction.

Addition of Nitrosating Agent: Add methyl nitrite dropwise via the dropping funnel while

maintaining the temperature at 0 °C and stirring vigorously. The reaction mixture will typically

change color.

Reaction Completion: After the addition is complete, allow the mixture to stir for an additional

1-2 hours at low temperature.

Workup: Carefully neutralize the excess acid with a mild base (e.g., sodium bicarbonate

solution). Separate the ethereal layer and wash it with brine.

Isolation: Dry the ether layer over anhydrous sodium sulfate, filter, and evaporate the solvent

under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system like ether/petroleum ether or by sublimation, which yields shiny needles.[3]

Self-Validation: The purity of the final product must be confirmed by melting point analysis

(should be sharp at ~69 °C) and spectroscopic methods (NMR, IR) as detailed in Section 5.
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Chemical Reactivity and Applications
The utility of isonitrosoacetone stems from the reactivity of its dual functional groups. It serves

as a valuable intermediate in organic synthesis and has been investigated for important

pharmacological activities.[5][7]

Intermediate in Organic Synthesis
The isonitroso group is a versatile handle for constructing more complex molecules. It can

participate in condensation reactions and is a precursor for nitrogen-containing heterocycles,

which are prevalent scaffolds in medicinal chemistry.[5] Its ability to act as a bidentate ligand

allows it to chelate with metal ions, making it useful in coordination chemistry.[5]

Acetylcholinesterase (AChE) Reactivator
A significant area of research for isonitrosoacetone (MINA) is its role as a reactivator of

acetylcholinesterase (AChE) inhibited by organophosphorus compounds (OPs), such as nerve

agents and pesticides.[4][8]

Mechanism of Action: OP compounds phosphorylate a critical serine residue in the active site

of AChE, rendering the enzyme inactive. This leads to an accumulation of the neurotransmitter

acetylcholine, causing a cholinergic crisis. Oxime reactivators like MINA work by

nucleophilically attacking the phosphorus atom of the OP-AChE conjugate, removing the

inhibiting group and regenerating the functional enzyme.[8]

Recent studies have shown that MINA has a beneficial effect on both central and peripheral

AChE.[8] While its affinity for the inhibited enzyme is low, it demonstrates moderate to high

reactivity, making it a compound of interest in the development of broad-spectrum nerve agent

antidotes.[8]
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Caption: Role of MINA in reactivating OP-inhibited AChE.

Spectroscopic Characterization
Spectroscopic analysis is indispensable for confirming the structure and purity of

isonitrosoacetone. The expected spectral features are directly correlated with its molecular

structure.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups.[9]

~3200-3600 cm⁻¹ (broad): O-H stretch of the oxime group. The broadness is due to

hydrogen bonding.

~2800-3000 cm⁻¹: C-H stretch from the methyl group.

~1680-1710 cm⁻¹: A strong C=O stretch from the ketone group.

~1620-1650 cm⁻¹: C=N stretch of the oxime.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR provides information on the

electronic environment and connectivity of hydrogen atoms.[10]
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Singlet (~2.3 ppm): Corresponds to the three protons of the methyl (CH₃) group adjacent

to the carbonyl.

Singlet (~7.5 ppm): Represents the single proton of the C-H group attached to the oxime.

Broad Singlet (>10 ppm): The acidic proton of the oxime's hydroxyl (-OH) group. Its

chemical shift can be variable and it may exchange with D₂O.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight and can reveal

fragmentation patterns.[9][11]

Molecular Ion Peak (M⁺): A peak at m/z = 87, corresponding to the molecular weight of

C₃H₅NO₂.

Key Fragments: Common fragmentation may involve the loss of NO, OH, or the acetyl

group (CH₃CO), providing further structural evidence.

Safety, Handling, and Storage
Proper handling of isonitrosoacetone is essential due to its potential hazards.

Hazards: It is classified as a skin, eye, and respiratory irritant.[1][2] It is harmful if swallowed,

inhaled, or in contact with skin.[12]

Handling: All work should be conducted in a chemical fume hood.[2] Personal protective

equipment (PPE), including laboratory clothing, chemical-resistant gloves, and safety

goggles, is mandatory.[2] Avoid creating dust and avoid contact with heat, flames, and

sparks.[2]

Storage: Store in a cool, dry, and dark place in a tightly sealed container.[4][7]

Recommended storage is refrigerated at 2-8 °C for short-term use and -20 °C for long-term

stability.[2][4]

Incompatibilities: Avoid strong oxidizing agents.[2]

Decomposition: Hazardous combustion products include carbon monoxide and nitrogen

oxides.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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